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Compound of Interest

Compound Name: Benzene-1,4-dicarbony! difluoride

Cat. No.: B167400

An In-depth Technical Guide to Benzene-1,4-
dicarbonyl Difluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzene-1,4-dicarbonyl
difluoride, also known as terephthaloyl fluoride. Due to the limited availability of direct data on
this specific compound, this guide also draws upon the well-documented properties and
reactions of the analogous compound, terephthaloyl chloride, and the general chemistry of acyl
fluorides.

Molecular Structure and Identification

Benzene-1,4-dicarbonyl difluoride is an acyl fluoride derivative of terephthalic acid. Its
molecular structure consists of a central benzene ring substituted at the 1 and 4 positions with
carbonyl fluoride groups.

Molecular Formula: CsHaF202
Molecular Weight: 170.12 g/mol

While a specific CAS Registry Number for Benzene-1,4-dicarbonyl difluoride is not readily
available in public databases, the CAS number for the analogous dichloride compound,
terephthaloyl chloride, is 100-20-9.
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Chemical Structure:

Physicochemical Properties

Specific experimental data for the physicochemical properties of Benzene-1,4-dicarbonyl
difluoride are not widely reported. However, based on the properties of the analogous
terephthaloyl chloride and general trends for acyl fluorides, the following properties can be
anticipated. Acyl fluorides are generally more stable and less reactive than their chloride

counterparts.
Terephthaloyl Chloride (for Expected Trend for
Property ) .
comparison) Terephthaloyl Fluoride
) ) Likely to be in a similar range,
Melting Point 81.5 to 83 °C[1] _ _
possibly slightly lower
Expected to be lower due to
Boiling Point 265 °CJ[1] the higher volatility of acyl
fluorides
. Expected to be in a similar
Density 1.34 g/cm3[1]
range
Expected to be more stable to
- Reacts with water; soluble in hydrolysis than the chloride but
Solubility i . . .
organic solvents[2] still reactive; soluble in

common organic solvents

Synthesis of Benzene-1,4-dicarbonyl Difluoride

The synthesis of acyl fluorides from carboxylic acids is a well-established transformation in
organic chemistry.[3] Several methods can be employed for the preparation of Benzene-1,4-
dicarbonyl difluoride from terephthalic acid.

A common and effective method for synthesizing acyl fluorides is through the deoxyfluorination
of the corresponding carboxylic acid.[4][5] This can be achieved using various fluorinating
agents. One such method involves the use of a stable, solid reagent that can be handled more
safely than many traditional fluorinating agents.[3]
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Reagents and Equipment:

Terephthalic acid

A suitable deoxyfluorinating reagent (e.g., (MeaN)SCFs, PyFluor, XtalFluor)
Anhydrous solvent (e.g., dichloromethane, acetonitrile)

Reaction vessel (round-bottom flask)

Magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Standard glassware for workup and purification (e.g., separatory funnel, rotary evaporator,
distillation or crystallization apparatus)

Procedure:

Under an inert atmosphere, dissolve terephthalic acid in the anhydrous solvent in the
reaction vessel.

Add the deoxyfluorinating reagent to the solution at room temperature.

Stir the reaction mixture at room temperature or with gentle heating as required, monitoring
the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or °F NMR).

Upon completion, the reaction mixture is typically worked up by quenching with a mild
agueous solution, followed by extraction with an organic solvent.

The organic layer is then washed, dried over an anhydrous drying agent (e.g., MgSQOa or
Na2S0a), and the solvent is removed under reduced pressure.

The crude product can be purified by distillation, crystallization, or column chromatography to
yield pure Benzene-1,4-dicarbonyl difluoride.

For a detailed protocol for a similar transformation, refer to the synthesis of acyl fluorides using

(MeaN)SCFs as described by Schoenebeck and colleagues.[3]
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Applications in Research and Development

Acyl dihalides are key monomers in the synthesis of high-performance polymers. Terephthaloyl
chloride, for instance, is a precursor to Kevlar.[1] Similarly, Benzene-1,4-dicarbonyl difluoride
can be expected to be a valuable monomer for the synthesis of fluorinated polyamides and
polyesters. The incorporation of fluorine can impart unique properties to these polymers, such
as enhanced thermal stability, chemical resistance, and altered optical and dielectric properties.

[6]

Acyl fluorides are increasingly recognized as valuable intermediates in the synthesis of
complex molecules, including pharmaceuticals.[7][8] Their moderated reactivity compared to
acyl chlorides allows for more controlled and selective reactions, which is particularly
advantageous in the synthesis of intricate drug candidates.[5] The introduction of fluorine
atoms into a molecule is a common strategy in drug design to enhance metabolic stability,
binding affinity, and bioavailability. While direct applications of Benzene-1,4-dicarbonyl
difluoride in drug development are not documented, its potential as a building block for
introducing the terephthaloyl moiety into fluorinated drug candidates is significant.

Experimental Workflow: Synthesis of Acyl Fluorides

The following diagram illustrates a generalized workflow for the synthesis of acyl fluorides from
carboxylic acids, a key process for obtaining Benzene-1,4-dicarbonyl difluoride.
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Caption: Generalized workflow for the synthesis of Benzene-1,4-dicarbonyl difluoride.

Logical Relationships in Acyl Fluoride Applications

The following diagram outlines the logical progression from the synthesis of Benzene-1,4-
dicarbonyl difluoride to its potential applications.
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Caption: Potential application pathways for Benzene-1,4-dicarbonyl difluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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